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Abstract
This technical guide provides an in-depth overview of the safety and handling precautions for

triheptadecanoin, a synthetic triglyceride of significant interest in various research and

development applications. While specific toxicological data for triheptadecanoin is not

extensively available in public literature, this guide synthesizes information from safety data

sheets, established metabolic pathways of its constituent fatty acid, and standardized

toxicological testing protocols to offer a comprehensive resource for laboratory personnel. This

document outlines known hazards, recommended handling procedures, personal protective

equipment, first aid measures, and disposal guidelines. Furthermore, it details hypothetical

experimental protocols for toxicity assessment based on OECD guidelines and illustrates the

metabolic fate of triheptadecanoin through a detailed signaling pathway diagram.

Introduction
Triheptadecanoin (CAS No. 2438-40-6), also known as glyceryl triheptadecanoate or

trimargarin, is a triglyceride composed of a glycerol backbone esterified with three

heptadecanoic acid molecules.[1] Heptadecanoic acid is a 17-carbon saturated odd-chain fatty

acid. Triheptadecanoin is utilized in various research applications, including as an internal

standard for lipid analysis and in studies of lipid metabolism.[2][3][4][5][6] Given its handling in

laboratory settings, a thorough understanding of its safety profile and proper handling

procedures is paramount.
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Hazard Identification and Classification
Based on available Safety Data Sheets (SDS), triheptadecanoin is classified as a hazardous

substance with the following GHS classifications:

Skin Irritation (Category 2): Causes skin irritation.[7]

Eye Irritation (Category 2A): Causes serious eye irritation.[7]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[7]

Signal Word: Warning[7]

Hazard Statements:

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]

P264: Wash skin thoroughly after handling.[8]

P271: Use only outdoors or in a well-ventilated area.[8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[8]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[8]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[8]
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P312: Call a POISON CENTER/doctor if you feel unwell.[8]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[7]

P337 + P313: If eye irritation persists: Get medical advice/attention.[7]

P362: Take off contaminated clothing and wash before reuse.[7]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[7]

P405: Store locked up.[7]

P501: Dispose of contents/container to an approved waste disposal plant.[7]

Physical and Chemical Properties
A summary of the physical and chemical properties of triheptadecanoin is provided in the

table below.

Property Value Reference(s)

Molecular Formula C54H104O6 [7]

Molecular Weight 849.4 g/mol [7]

Appearance White solid [1]

Melting Point 64-67 °C [9]

Boiling Point
786.8 °C at 760 mmHg

(Predicted)
[9]

Density 0.912 g/cm³ (Predicted) [1]

Solubility

Soluble in chloroform (0.1

g/mL, clear, colorless).

Insoluble in water.

[9]

Storage Temperature -20°C [9]
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Toxicological Information
Quantitative toxicological data for triheptadecanoin, such as LD50 values for oral, dermal, or

inhalation routes, are not readily available in published literature or safety data sheets.[7] The

primary reported toxic effects are irritation to the skin, eyes, and respiratory system upon direct

contact or inhalation.[7]

Metabolic Signaling Pathway
Triheptadecanoin, as a triglyceride, undergoes hydrolysis to yield glycerol and three

molecules of heptadecanoic acid, an odd-chain fatty acid. The glycerol backbone can enter

glycolysis. Heptadecanoic acid undergoes beta-oxidation, which sequentially removes two-

carbon units in the form of acetyl-CoA. The final three-carbon unit is propionyl-CoA. Propionyl-

CoA is then converted to succinyl-CoA, which enters the Krebs cycle (Citric Acid Cycle).[2][4]

[10][11][12][13][14]
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Caption: Metabolic pathway of triheptadecanoin.

Safety and Handling Precautions
Engineering Controls

Use only in a well-ventilated area, preferably in a chemical fume hood.[7]

Facilities storing or utilizing this material should be equipped with an eyewash fountain and a

safety shower.[7]
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Use adequate general and local exhaust ventilation to keep airborne concentrations low.[7]

Personal Protective Equipment (PPE)
PPE Specifications

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear impervious gloves (e.g., nitrile rubber), a

laboratory coat, and other protective clothing as

necessary to prevent skin contact.

Respiratory Protection

If engineering controls do not maintain airborne

concentrations to a level which is adequate to

protect worker health, a NIOSH-approved

respirator may be required.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[7]

Wash hands thoroughly after handling.[7]

Avoid breathing dust or fumes.[7]

Minimize dust generation and accumulation.[7]

Keep container tightly closed when not in use.[7]

Open and handle container with care.[7]

Do not eat, drink, or smoke in areas where triheptadecanoin is handled.[7]

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

Store away from incompatible substances and sources of ignition.[8]

For long-term storage, a freezer at -20°C is recommended.[9]
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Store locked up.[7]

First Aid Measures
Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Obtain

medical aid.

[7]

Skin Contact

Immediately flush skin with

running water for at least 15

minutes while removing

contaminated clothing and

shoes. Wash clothing before

reuse. Obtain medical aid.

[7]

Eye Contact

Immediately flush open eyes

with running water for at least

15 minutes. Obtain medical

aid.

[7]

Ingestion

Do NOT induce vomiting

without medical advice. Rinse

mouth with water. Never

administer anything by mouth

to an unconscious person.

Obtain medical aid

immediately.

[7]

Accidental Release and Disposal
Accidental Release

Wear appropriate personal protective equipment.[7]

Ensure adequate ventilation.[7]
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Remove all sources of ignition.[7]

Prevent further leakage or spillage if safe to do so.[7]

For solid spills, vacuum or sweep up the material and place it into a suitable disposal

container. Avoid generating dust.[7]

Do not let the product enter drains, other waterways, or soil.[7]

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[7]

Experimental Protocols for Toxicity Assessment
While specific toxicity studies for triheptadecanoin are not readily available, the following

protocols are based on OECD guidelines and represent standard methodologies for assessing

the acute toxicity of a chemical substance.

Experimental Workflow for Acute Toxicity Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2azhwMzFrcWN4d2hmMHdrc3d0YWo3dzU5NjRwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxNjQ4OV8yNDM4LTQwLTZfR2x5Y2Vyb2xfVHJpaGVwdGFkZWNhbm9hdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kxNjQ4OV8yNDM4LTQwLTZfR2x5Y2Vyb2xfVHJpaGVwdGFkZWNhbm9hdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--61133ef511d02050804caf14dd1459b721c88ab2/MetaSci_MSI16489_2438-40-6_Glycerol_Triheptadecanoate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2azhwMzFrcWN4d2hmMHdrc3d0YWo3dzU5NjRwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxNjQ4OV8yNDM4LTQwLTZfR2x5Y2Vyb2xfVHJpaGVwdGFkZWNhbm9hdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kxNjQ4OV8yNDM4LTQwLTZfR2x5Y2Vyb2xfVHJpaGVwdGFkZWNhbm9hdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--61133ef511d02050804caf14dd1459b721c88ab2/MetaSci_MSI16489_2438-40-6_Glycerol_Triheptadecanoate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2azhwMzFrcWN4d2hmMHdrc3d0YWo3dzU5NjRwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxNjQ4OV8yNDM4LTQwLTZfR2x5Y2Vyb2xfVHJpaGVwdGFkZWNhbm9hdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kxNjQ4OV8yNDM4LTQwLTZfR2x5Y2Vyb2xfVHJpaGVwdGFkZWNhbm9hdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--61133ef511d02050804caf14dd1459b721c88ab2/MetaSci_MSI16489_2438-40-6_Glycerol_Triheptadecanoate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2azhwMzFrcWN4d2hmMHdrc3d0YWo3dzU5NjRwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxNjQ4OV8yNDM4LTQwLTZfR2x5Y2Vyb2xfVHJpaGVwdGFkZWNhbm9hdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kxNjQ4OV8yNDM4LTQwLTZfR2x5Y2Vyb2xfVHJpaGVwdGFkZWNhbm9hdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--61133ef511d02050804caf14dd1459b721c88ab2/MetaSci_MSI16489_2438-40-6_Glycerol_Triheptadecanoate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2azhwMzFrcWN4d2hmMHdrc3d0YWo3dzU5NjRwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxNjQ4OV8yNDM4LTQwLTZfR2x5Y2Vyb2xfVHJpaGVwdGFkZWNhbm9hdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kxNjQ4OV8yNDM4LTQwLTZfR2x5Y2Vyb2xfVHJpaGVwdGFkZWNhbm9hdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--61133ef511d02050804caf14dd1459b721c88ab2/MetaSci_MSI16489_2438-40-6_Glycerol_Triheptadecanoate.pdf
https://www.benchchem.com/product/b054981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: New Chemical Substance
(Triheptadecanoin)

In Vitro Cytotoxicity
Screening

Acute Oral Toxicity
(OECD 401 - modified)

Acute Dermal Toxicity
(OECD 402)

Data Analysis and
Hazard Classification

Dermal Irritation/
Corrosion (OECD 404)

Eye Irritation/
Corrosion (OECD 405)

End: Safety Profile
Established

Click to download full resolution via product page

Caption: General workflow for acute toxicity assessment.

Protocol 1: In Vitro Cytotoxicity Assay (Hypothetical)
Objective: To determine the potential of triheptadecanoin to cause cell death in vitro.
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Cell Line: A relevant cell line, such as human hepatocytes (e.g., HepG2) or keratinocytes

(e.g., HaCaT).

Methodology:

Culture cells to approximately 80% confluency in 96-well plates.

Prepare a series of dilutions of triheptadecanoin in a suitable vehicle (e.g., DMSO,

ensuring final concentration does not affect cell viability).

Treat cells with the various concentrations of triheptadecanoin and vehicle control for 24-

48 hours.

Assess cell viability using a standard assay, such as the MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) or LDH (lactate dehydrogenase) release assay.

Measure absorbance or fluorescence using a plate reader.

Calculate the concentration of triheptadecanoin that causes a 50% reduction in cell

viability (IC50).

Protocol 2: Acute Oral Toxicity Study (Adapted from
OECD Guideline 401)

Objective: To determine the acute oral toxicity of triheptadecanoin.[15][16][17][18]

Test Species: Rodent (e.g., rat).

Methodology:

Fast animals overnight prior to dosing.[15]

Administer triheptadecanoin orally by gavage in graduated doses to several groups of

animals (one dose per group).[15] A suitable vehicle, such as corn oil, may be used.

Observe animals for mortality, clinical signs of toxicity, and changes in body weight for at

least 14 days.[15]
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Perform a gross necropsy on all animals at the end of the study.[15]

Statistically derive the LD50 (median lethal dose) if sufficient mortality occurs.[15]

Protocol 3: Acute Dermal Irritation/Corrosion Study
(Adapted from OECD Guideline 404)

Objective: To assess the potential of triheptadecanoin to cause skin irritation or corrosion.

[19][20][21][22][23]

Test Species: Albino rabbit.[21]

Methodology:

Apply a single dose (0.5 g of solid) of triheptadecanoin to a small area of shaved skin on

one animal.[21]

Cover the application site with a gauze patch.

After a 4-hour exposure period, remove the patch and any residual test substance.[21]

Observe the skin for signs of erythema (redness) and edema (swelling) at specified

intervals for up to 14 days.[21]

Score the skin reactions according to a standardized grading system.

If no corrosive effect is observed, confirm the response in up to two additional animals.[19]

Protocol 4: Acute Eye Irritation/Corrosion Study
(Adapted from OECD Guideline 405)

Objective: To determine the potential of triheptadecanoin to cause eye irritation or

corrosion.[24][25][26][27][28]

Test Species: Albino rabbit.[27]

Methodology:
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Instill a single dose (e.g., 0.1 g of solid) of triheptadecanoin into the conjunctival sac of

one eye of a single animal. The other eye serves as a control.[27]

Examine the eye for ocular lesions (corneal opacity, iritis, conjunctival redness, and

chemosis) at 1, 24, 48, and 72 hours after application.[27]

Score the ocular reactions according to a standardized grading system.

If no severe irritation or corrosion is observed, the response may be confirmed in up to two

additional animals.[26]

Conclusion
Triheptadecanoin is a chemical that requires careful handling due to its potential to cause

skin, eye, and respiratory irritation. While comprehensive toxicological data is currently lacking,

adherence to the safety precautions outlined in this guide, including the use of appropriate

engineering controls and personal protective equipment, is essential to minimize exposure and

ensure a safe working environment. The metabolic pathway of its constituent odd-chain fatty

acid is well-understood, providing insight into its biological fate. In the absence of specific

toxicity studies, the provided hypothetical experimental protocols based on OECD guidelines

offer a framework for any future safety assessments. Researchers, scientists, and drug

development professionals should always consult the most recent Safety Data Sheet from their

supplier and adhere to all institutional and regulatory safety guidelines when working with

triheptadecanoin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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